N-[(3,5-Diethyl-1,2-oxazol-4-yl)methyl]-1-(3,4-dihydro-2H-chromen-6-yl)methanamine;hydrochloride

• IUPAC Name: N-[(3,5-diethyl-1,2-oxazol-4-yl)methyl]-1-(3,4-dihydro-2H-chromen-6-yl)methanamine;hydrochloride
• InChI: InChI=1S/C18H24N2O2.ClH/c1-3-16-15(17(4-2)22-20-16)12-19-11-13-7-8-18-14(10-13)6-5-9-21-18;/h7-8,10,19H,3-6,9,11-12H2,1-2H3;1H
• InChI Key: VBLVDVBOCVXVBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NO1)CC)CNCC2=CC3=C(C=C2)OCCC3.Cl
• Molecular Formula: C18H25ClN2O2
• Molecular Weight: 336.9 g/mol
• CAS No.: 2418668-01-4

Description

N-[(3,5-Diethyl-1,2-oxazol-4-yl)methyl]-1-(3,4-dihydro-2H-chromen-6-yl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C18H25ClN2O2 and its molecular weight is 336.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized various compounds structurally related to N-[(3,5-Diethyl-1,2-oxazol-4-yl)methyl]-1-(3,4-dihydro-2H-chromen-6-yl)methanamine; hydrochloride. These studies often focus on developing novel synthetic routes or improving the solubility and stability of related compounds for potential therapeutic or material applications. For instance, Harrison et al. (2001) discussed an orally active, water-soluble neurokinin-1 receptor antagonist with significant solubility in water, highlighting the importance of solubilizing groups in drug design (Harrison et al., 2001).

Material Science Applications

The compound's related derivatives have been investigated for their dielectric properties and potential applications in material science. Bezgin et al. (2015) synthesized a series of polymers functionalized with coumarone and diethanolamine, exploring their dielectric properties, which could be relevant for electronic materials (Bezgin et al., 2015).

Sensor Development

Research has also explored the use of chemically related compounds in sensor development, particularly for the detection of metal ions in aqueous solutions. Joshi et al. (2016) synthesized a coumarin derivative that acts as a chemosensor for Fe3+ and Cu2+ ions, demonstrating the compound's potential in environmental monitoring and bioimaging applications (Joshi et al., 2016).

Antimicrobial Activity

Some derivatives have shown promising antimicrobial activities, suggesting potential applications in developing new antibacterial and antifungal agents. Mishra et al. (2014) reported on the synthesis and antimicrobial activity of Coumarinyl Schiff Base derivatives, highlighting the therapeutic potential of these compounds (Mishra et al., 2014).

Future Directions

The future directions for research on this compound and similar oxazole derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry.